Cas no 93131-79-4 (3,5-di-tert-butylphenyl 4-methylbenzene-1-sulfonate)

• Product Name: 3,5-di-tert-butylphenyl 4-methylbenzene-1-sulfonate
• CAS No: 93131-79-4
• MF: C₂₁H₂₈O₃S
• MW: 360.510225296021
• MDL: MFCD01463859
• CID: 4335890
• PubChem ID: 1822471
• Update Time: 2025-05-20

3,5-di-tert-butylphenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,5-bis(1,1-dimethylethyl)-, 4-methylbenzenesulfonate
• 3,5-ditert-butylphenyl 4-methylbenzenesulfonate
• 3,5-di-tert-butylphenyl 4-methylbenzene-1-sulfonate
• EN300-21715753
• SCHEMBL2984855
• AE-562/12222707
• (3,5-ditert-butylphenyl) 4-methylbenzenesulfonate
• 93131-79-4

• MDL： MFCD01463859
• Inchi： 1S/C21H28O3S/c1-15-8-10-19(11-9-15)25(22,23)24-18-13-16(20(2,3)4)12-17(14-18)21(5,6)7/h8-14H,1-7H3
• InChI Key： DCGWTAZPARDMCZ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(C1C=CC(=CC=1)C)OC1=CC(C(C)(C)C)=CC(C(C)(C)C)=C1

Computed Properties

• Exact Mass: 360.17591592Da
• Monoisotopic Mass: 360.17591592Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 3,5-di-tert-butylphenyl 4-methylbenzene-1-sulfonate

3,5-Di-tert-butylphenyl 4-methylbenzene-1-sulfonate: A Comprehensive Overview

The compound with CAS No. 93131-79-4, commonly referred to as 3,5-di-tert-butylphenyl 4-methylbenzene-1-sulfonate, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The sulfonate group attached to the benzene ring plays a pivotal role in its chemical behavior, making it a versatile compound for research and industrial use.

Recent studies have highlighted the importance of tert-butyl substituents in stabilizing the aromatic ring and enhancing the compound's reactivity. The 4-methylbenzene-1-sulfonate moiety has been shown to exhibit interesting electronic properties, which make it a valuable component in the synthesis of advanced materials. Researchers have explored its role in polymer chemistry, where it serves as a building block for creating high-performance polymers with tailored mechanical and thermal properties.

In the context of pharmaceutical research, 3,5-di-tert-butylphenyl 4-methylbenzene-1-sulfonate has been investigated for its potential as an intermediate in drug synthesis. Its ability to undergo various nucleophilic substitutions and electrophilic aromatic substitutions makes it a valuable precursor for developing bioactive compounds. Recent findings suggest that this compound could be utilized in the development of novel antibiotics and anti-inflammatory agents.

The synthesis of 3,5-di-tert-butylphenyl 4-methylbenzene-1-sulfonate involves a multi-step process that includes sulfonation and substitution reactions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize its production. These methods not only enhance yield but also reduce reaction times, making the synthesis process more efficient and cost-effective.

From an environmental perspective, the stability and biodegradability of 3,5-di-tert-butylphenyl 4-methylbenzene-1-sulfonate have been extensively studied. Research indicates that under certain conditions, this compound can degrade into non-toxic byproducts, reducing its environmental impact. This makes it a more sustainable choice compared to other similar compounds.

In conclusion, 3,5-di-tert-butylphenyl 4-methylbenzene-1-sulfonate (CAS No. 93131-79-4) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and potential for further research make it an essential molecule in modern organic chemistry.